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Compound of Interest

Compound Name: Oripavine-d3

Cat. No.: B15294632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Oripavine-d3, a potent Schedule II controlled substance. The information herein is

intended to supplement, not replace, institutional safety guidelines and the professional

judgment of trained laboratory personnel.

Oripavine, the parent compound of Oripavine-d3, is an opioid analgesic with a potency

comparable to morphine but is not used clinically due to its severe toxicity and low therapeutic

index.[1][2] Animal studies indicate that toxic doses can lead to tonic-clonic seizures followed

by death.[2] As a Schedule II controlled substance, Oripavine-d3 has a high potential for

abuse, which may lead to severe psychological or physical dependence.[3]

Hazard Communication
A specific Safety Data Sheet (SDS) for Oripavine-d3 with quantitative occupational exposure

limits (OELs) was not identified in the public domain. Therefore, a conservative approach to

handling, based on the known hazards of potent opioids, is imperative. The primary routes of

exposure are inhalation, ingestion, and dermal contact.

Personal Protective Equipment (PPE)
Due to the high potency and toxicity of Oripavine-d3, a comprehensive PPE strategy is

required to minimize exposure. The following table outlines the recommended PPE for various
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laboratory activities involving this compound.

Activity Required PPE Recommended PPE

Handling solid material

(weighing, aliquoting)

- Nitrile Gloves (double-gloving

recommended)- Lab Coat

(disposable recommended)-

ANSI Z87.1 Compliant Safety

Glasses with Side Shields

- Full-face shield- Respiratory

protection (e.g., N95 or higher,

based on risk assessment)-

Disposable sleeve covers

Working with solutions

- Nitrile Gloves- Lab Coat-

ANSI Z87.1 Compliant Safety

Glasses with Side Shields

- Chemical splash goggles-

Face shield if there is a splash

hazard

Cleaning and decontamination

- Nitrile Gloves- Lab Coat-

ANSI Z87.1 Compliant Safety

Glasses with Side Shields

- Chemical resistant apron-

Chemical splash goggles

Note: All PPE should be removed before leaving the laboratory area. Disposable PPE should

be discarded as hazardous waste. Reusable PPE must be decontaminated after each use.

Engineering Controls and Safe Handling Practices
To further mitigate the risk of exposure, the following engineering controls and handling

practices are mandatory:

Ventilation: All work with solid Oripavine-d3 or concentrated solutions must be conducted in

a certified chemical fume hood or other suitable containment device (e.g., a glove box).

Designated Area: Designate a specific area within the laboratory for handling Oripavine-d3.

This area should be clearly marked with warning signs.

Hygiene: Always wash hands thoroughly with soap and water after handling Oripavine-d3,

even if gloves were worn. Do not eat, drink, or apply cosmetics in the laboratory.

Spill Management: An opioid-specific spill kit must be readily available. In the event of a spill,

evacuate the immediate area, notify laboratory personnel and the institutional safety office,
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and follow established spill cleanup procedures. Do not attempt to clean a large spill without

appropriate training and PPE.

Emergency Procedures
In the event of an accidental exposure, immediate action is critical.

Exposure Route Immediate Action

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.

Inhalation Move the affected individual to fresh air.

Ingestion Do not induce vomiting.

For all exposure routes, seek immediate medical attention. Provide the medical team with

information about the compound.

Naloxone, an opioid antagonist, should be available in laboratories where potent opioids are

handled.[4] Personnel should be trained in its administration. In case of a suspected overdose,

call for emergency medical help immediately and administer naloxone if trained to do so.[4][5]

[6]

Disposal Plan
Oripavine-d3 is a Schedule II controlled substance, and its disposal is strictly regulated.

Non-recoverable waste: Residual amounts of non-recoverable waste in empty containers or

syringes may be discarded in a biohazard sharps container.[7]

Recoverable and expired materials: All expired, unwanted, or recoverable Oripavine-d3
must be disposed of through a licensed reverse distributor.[7][8] Do not dispose of

Oripavine-d3 down the drain or in the regular trash.
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Record Keeping: Meticulous records of the disposal of all controlled substances must be

maintained in accordance with institutional and regulatory requirements.[8] For the disposal

of Schedule I or II substances, a specific DEA form (e.g., Form 222) may be required.[7]

The following diagram illustrates the general workflow for the disposal of controlled substances.

Laboratory

Environmental Health & Safety

Reverse Distributor

Expired/Unwanted Oripavine-d3 Segregate and Label for Disposal Contact EHS/Safety Office Complete Disposal Paperwork

Schedule Pickup with Reverse Distributor

Pickup and TransportChain of Custody

Provide DEA Form 222 (if applicable)

Documented Destruction

Click to download full resolution via product page

Disposal workflow for Oripavine-d3.

Logical Relationship for Handling Oripavine-d3
The following diagram outlines the logical steps and considerations for safely working with

Oripavine-d3.
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Project Planning

Conduct Risk Assessment

Complete Required Training

Procure Oripavine-d3

Handling in Designated Area with PPE and Engineering Controls

Conduct Experiment

Decontaminate Work Area and Equipment

Segregate Waste

Dispose of Waste via Reverse Distributor

Document All Procedures and Disposal

Project Completion

Click to download full resolution via product page

Logical workflow for Oripavine-d3 handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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